Cas no 90212-87-6 (Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy-)
90212-87-6 structure
Product Name:Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy-
CAS No:90212-87-6
MF:C15H14ClNO2S
MW:307.795161724091
CID:791782
PubChem ID:20435426
Update Time:2025-04-19
Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy-
- 2-[(4-chlorophenyl)-phenylmethyl]sulfanyl-N-hydroxyacetamide
- 90212-87-6
- DTXSID80607091
- 2-{[(4-Chlorophenyl)(phenyl)methyl]sulfanyl}-N-hydroxyacetamide
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- Inchi: 1S/C15H14ClNO2S/c16-13-8-6-12(7-9-13)15(20-10-14(18)17-19)11-4-2-1-3-5-11/h1-9,15,19H,10H2,(H,17,18)
- InChI Key: GUQKZMVZUSCSMI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)SCC(NO)=O
Computed Properties
- Exact Mass: 307.0433776g/mol
- Monoisotopic Mass: 307.0433776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 74.6Ų
Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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